Cas no 1805901-51-2 (Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate)

• Product Name: Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate
• CAS No: 1805901-51-2
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4795866
• Update Time: 2025-10-21

Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-17-12(16)8-2-3-10(9(6-8)7-14)11(15)4-5-13/h2-3,6H,4-5,7H2,1H3
• InChI Key： ZERALZFOFQNCPP-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(=O)OC)=CC=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate

Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate (CAS No. 1805901-51-2): A Comprehensive Overview in Modern Chemical Biology

Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1805901-51-2, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the synthesis of bioactive molecules and the exploration of novel pharmacological pathways.

The structural composition of Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate encompasses a benzoate core substituted with both a brominated propanoyl group and a chloromethyl moiety. This dual functionality makes it a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds that are widely studied for their biological activities. The benzoate moiety, known for its stability and prevalence in natural products, provides a scaffold that can be readily modified to introduce specific biological functionalities.

In recent years, the compound has been explored in the context of drug discovery and molecular recognition. The presence of both bromine and chlorine substituents offers unique reactivity patterns, enabling the formation of diverse chemical linkages through nucleophilic substitution reactions. This characteristic has been leveraged in the synthesis of peptidomimetics and other therapeutic agents where precise control over molecular architecture is crucial.

One of the most compelling aspects of Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate is its potential role in modulating biological pathways. Studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further investigation in therapeutic contexts. For instance, modifications to the benzoate core have been shown to influence the binding affinity and selectivity of target proteins, which is a critical factor in drug design.

The bromine substituent, in particular, has been highlighted for its ability to participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools in modern synthetic chemistry, allowing for the efficient construction of complex molecular frameworks. By incorporating Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate into synthetic strategies, researchers can access novel derivatives with tailored properties for biological evaluation.

Moreover, the chloromethyl group provides an active site for further functionalization through reactions such as etherification or amidation. This flexibility has been exploited in the development of prodrugs and bioconjugates, where controlled release mechanisms are essential for optimizing therapeutic outcomes. The compound’s ability to serve as a precursor for these advanced materials underscores its importance in medicinal chemistry.

Recent advancements in computational chemistry have also enhanced our understanding of how Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate interacts with biological targets. Molecular modeling studies have predicted binding modes that align with experimental observations, providing insights into how structural modifications can fine-tune activity. These computational approaches are increasingly integral to drug discovery pipelines, enabling rapid screening and optimization of candidate molecules.

In conclusion, Methyl 4-(3-bromopropanoyl)-3-(chloromethyl)benzoate (CAS No. 1805901-51-2) stands out as a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it an attractive candidate for further exploration in drug development and molecular engineering. As our understanding of its properties continues to evolve, so too will its applications in advancing therapeutic interventions.